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Compound of Interest

Compound Name: 3-Cyclohexylpropan-1-ol

Cat. No.: B073554

For researchers and professionals in drug development, the proper disposal of chemical waste
is a critical component of laboratory safety and regulatory compliance. This guide provides
detailed procedures for the safe disposal of 3-Cyclohexylpropan-1-ol, ensuring the protection
of personnel and the environment. While 3-Cyclohexylpropan-1-ol is not classified as a
hazardous substance under the OSHA Hazard Communication Standard (29 CFR 1910.1200),
it is a combustible liquid with a high water hazard potential, necessitating careful handling and
disposal.[1][2][3]

Key Safety and Disposal Information

To facilitate a quick assessment, the following table summarizes the essential safety and
disposal parameters for 3-Cyclohexylpropan-1-ol.
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Parameter

Value

Source

CAS Number

1124-63-6

[1]2]

Hazard Classification

Not classified as hazardous

[1]3]

Combustibility

Combustible Liquid (Storage
Class 10)

[2]

Flash Point

101.67 °C (215 °F) - closed

cup

[21(31[4]

Water Hazard Class

(Germany)

WGK 3 (highly hazardous to

water)

[2](3]

Personal Protective Equipment
(PPE)

Eyeshields, Gloves

[2]

Primary Disposal Route

Licensed hazardous waste

disposal company

[5]

Disposal Restrictions

Do not dispose of down the

drain or in regular trash

[6]7]

Disposal Protocol

The following step-by-step protocol outlines the approved procedure for the disposal of 3-

Cyclohexylpropan-1-ol from a laboratory setting. This protocol is designed to be compliant

with the Resource Conservation and Recovery Act (RCRA) framework, which governs

hazardous waste management from "cradle-to-grave".[8][9]

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Always wear appropriate PPE, including safety glasses with side shields or goggles, and

chemical-resistant gloves (e.g., nitrile) when handling 3-Cyclohexylpropan-1-ol.[2]

e Conduct all waste handling activities in a well-ventilated area, preferably within a chemical

fume hood.[10]

e Ensure an emergency eyewash station and safety shower are readily accessible.
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. Waste Segregation and Collection:

Collect waste 3-Cyclohexylpropan-1-ol in a designated, properly labeled waste container.

The container must be chemically compatible with the alcohol. High-density polyethylene
(HDPE) or glass containers are generally suitable.[11]

Label the waste container clearly with "Waste 3-Cyclohexylpropan-1-ol" and the associated
hazards (e.g., "Combustible").

Do not mix 3-Cyclohexylpropan-1-ol with other waste streams, particularly incompatible
chemicals such as strong oxidizing agents.[6][11]

. Waste Storage:

Store the sealed waste container in a designated satellite accumulation area within the
laboratory.[12]

The storage area should be away from sources of ignition, such as heat, sparks, and open
flames.[5][10]

Ensure secondary containment is in place to capture any potential leaks or spills.[6][11]
. Arranging for Disposal:

Once the waste container is full or is no longer needed, arrange for its disposal through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[5]

Provide the disposal company with a complete and accurate description of the waste,
including its composition and any known hazards.

. Spill Management:
In the event of a spill, immediately alert personnel in the area.

For small spills, absorb the material with an inert absorbent, such as vermiculite or sand.
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» Collect the absorbent material and place it in a sealed, labeled container for disposal as
chemical waste.[13]

o For large spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3-Cyclohexylpropan-1-ol.
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Disposal Workflow for 3-Cyclohexylpropan-1-ol

Generation of 3-Cyclohexylpropan-1-ol Waste

:

Wear Appropriate PPE
(Gloves, Eye Protection)

Collect in a Labeled,
Compatible Waste Container

Is the waste mixed with
other chemicals?

SELGCHEICES Consult EHS for
Non-Halogenated Organic Waste Specific Segregation Guidance

Store in a Designated
Satellite Accumulation Area

Arrange for Pickup by
Licensed Waste Disposal Contractor

Proper Disposal via
Incineration or Other
Approved Method

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Cyclohexylpropan-1-ol.
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This comprehensive guide, including the procedural steps and visual workflow, is designed to
empower laboratory professionals to manage the disposal of 3-Cyclohexylpropan-1-ol safely
and in accordance with regulatory standards, thereby fostering a culture of safety and
environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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